N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide
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Description
N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide is a chemical compound synthesized and studied for its structural and chemical properties. It belongs to the class of benzenesulfonamide derivatives.
Synthesis Analysis
The synthesis of N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide and its derivatives involves various chemical processes. For example, a one-pot synthesis under base conditions results in high yields and purity, as demonstrated in the synthesis of a related compound, N-(4-acetylphenyl)-4-chlorobenzenesulfonamide (Kobkeatthawin et al., 2017).
Molecular Structure Analysis
The molecular structure of N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide is characterized by techniques such as 1H-NMR, FT-IR, and UV-Vis spectroscopy. The crystal structure is often elucidated through X-ray structure analysis, revealing details like dihedral angles and hydrogen bonding patterns (Kobkeatthawin et al., 2017).
Chemical Reactions and Properties
Chemical reactions involving N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide derivatives can include rearrangement reactions, as seen in studies of similar sulfonamide compounds (Dohmori, 1964). These compounds can react with various electrophiles and nucleophiles, leading to the formation of different derivatives with varied properties.
Physical Properties Analysis
The physical properties of N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide include its solubility, melting point, and crystalline structure. X-ray crystallography provides detailed insights into the crystal packing and intermolecular interactions of these molecules (Kobkeatthawin et al., 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(4-acetylphenyl)-4-(2-methylpropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3S/c1-13(2)12-15-4-10-18(11-5-15)23(21,22)19-17-8-6-16(7-9-17)14(3)20/h4-11,13,19H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXCHTHVYNFKJHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)-4-isobutylbenzenesulfonamide |
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